Cas no 2228737-65-1 (4,4-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclohexan-1-amine
• CAS No: 2228737-65-1
• MF: C₁₅H₁₈F₂N₂O
• MW: 280.313030719757
• CID: 6509095
• PubChem ID: 165900272
• Update Time: 2025-10-28

4,4-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclohexan-1-amine
• 2228737-65-1
• EN300-1955833

• Inchi： 1S/C15H18F2N2O/c1-20-11-3-2-10-8-13(19-12(10)9-11)14(18)4-6-15(16,17)7-5-14/h2-3,8-9,19H,4-7,18H2,1H3
• InChI Key： HXDSYTDMRNQLIB-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=CC3C=CC(=CC=3N2)OC)(CC1)N)F

Computed Properties

• Exact Mass: 280.13871953g/mol
• Monoisotopic Mass: 280.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51Ų

Additional information on 4,4-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclohexan-1-amine

Introduction to 4,4-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclohexan-1-amine (CAS No. 2228737-65-1)

4,4-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclohexan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2228737-65-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research in drug discovery and development. The presence of both fluorine and indole moieties in its molecular framework contributes to its distinctive chemical behavior and potential therapeutic applications.

The molecular structure of 4,4-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclohexan-1-amine consists of a cyclohexane ring substituted with two fluorine atoms at the 4-position and an indole ring linked at the 1-position through an amine group. The 6-methoxy substituent on the indole ring further enhances its pharmacological profile by influencing electronic distribution and steric interactions. This combination of structural features makes the compound a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The incorporation of fluorine atoms into pharmaceuticals has been widely recognized for improving drug efficacy and pharmacokinetic properties. Specifically, the dual fluorination at the 4,4-difluoro positions in 4,4-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclohexan-1-amine is strategically designed to optimize its interaction with biological receptors, potentially leading to improved therapeutic outcomes.

The indole moiety is another critical component of this compound that has been extensively studied for its role in various biological processes. Indole derivatives are known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 6-methoxy group modifies the electronic properties of the indole ring, influencing its reactivity and biological activity. This modification has been shown to enhance binding affinity to certain protein targets, making it a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 4,4-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclohexan-1-amine more effectively. These tools have been used to predict its interaction with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against several key enzymes implicated in cancer progression, such as kinases and proteases. These findings have opened up new avenues for developing targeted therapies based on this molecular scaffold.

Experimental validation of these computational predictions has been ongoing in several research laboratories. In vitro assays have been conducted to evaluate the biological activity of 4,4-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclohexan-1-amine against various cancer cell lines. Initial results indicate that this compound demonstrates promising inhibitory effects on several oncogenic pathways, suggesting its potential as a lead compound for further development into an anticancer therapeutic agent. Additionally, studies have explored its interactions with other disease-related targets, such as inflammatory cytokines and neurotransmitter receptors.

The synthesis of 4,4-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclohexan-1-am ine presents unique challenges due to the complexity of its molecular structure. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition metal-catalyzed cross-coupling reactions and fluorination methods have been crucial in constructing the desired framework efficiently. The optimization of these synthetic routes has been a focus of research efforts aimed at making this compound more accessible for further development.

The pharmacokinetic properties of 4,4-difluoro - 1 - ( 6 - methoxy - 1 H - indol - 2 - yl ) cyclohexan - 1 - am ine are also under investigation to ensure its suitability for clinical use. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles using both preclinical models and in silico predictions. These assessments are critical for understanding how the compound behaves within the body and for predicting its potential side effects. Preliminary data suggest favorable pharmacokinetic characteristics that could support further development into a viable drug candidate.

The potential therapeutic applications of 4 , 4 - difluoro - 1 - ( 6 - meth oxy - 1 H - ind ol - 2 - yl ) cyc lohex an - 1 - am ine extend beyond oncology . Research has also explored its utility in treating neurological disorders , where the indole moiety's interaction with neurotransmitter systems may offer benefits . Additionally , its anti-inflammatory properties have been investigated , making it a candidate for addressing chronic inflammatory conditions . The versatility of this compound's structure allows for modifications that could tailor its activity toward specific disease indications.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of 4 , 4 - dif luoro - 1 - ( 6 - me thoxy - 1 H - ind ol - 2 - yl ) cyc lohex an - 1 - am ine into clinical trials . Such partnerships leverage complementary expertise in synthetic chemistry , biology , pharmacology , and clinical research to accelerate progress . As more data becomes available from both preclinical and clinical studies , the therapeutic potential of this compound will continue to be evaluated with greater clarity .

The regulatory landscape also plays a crucial role in determining the future trajectory of this molecule . Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA) is necessary before it can be approved for human use . Researchers are working diligently to gather comprehensive data packages that meet these stringent requirements , ensuring that patients can eventually benefit from safe and effective treatments derived from compounds like 4 , 4 - dif luoro -